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Compound of Interest

Compound Name: Azlocillin

Cat. No.: B1666447 Get Quote

[AN-AZL001]

Introduction
Azlocillin is a broad-spectrum acylureido penicillin antibiotic with notable activity against

Pseudomonas aeruginosa and other gram-negative bacteria, as well as some gram-positive

organisms.[1] Accurate and reproducible in vitro antimicrobial susceptibility testing (AST) is

crucial for determining the minimum inhibitory concentration (MIC) of azlocillin required to

inhibit the growth of a specific microorganism.[2] The preparation of azlocillin solutions is a

critical first step in performing these assays. This document provides detailed protocols for the

preparation, storage, and handling of azlocillin solutions for use in research and clinical

laboratory settings, in accordance with established standards such as those from the Clinical

and Laboratory Standards Institute (CLSI).[3]

Materials and Reagents
Azlocillin sodium salt (reagent grade)

Sterile, deionized, or distilled water

Dimethyl sulfoxide (DMSO) (optional, for high concentration stock)

Sterile 0.22 µm syringe filters

Sterile tubes and glassware
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Calibrated pipettes and tips

Vortex mixer

Analytical balance

Quantitative Data Summary
A summary of the key quantitative parameters for the preparation and storage of azlocillin
solutions is provided below.

Parameter Value Reference

Solubility

In Water 50 mg/mL [4][5]

In DMSO 90 mg/mL [6]

In Ethanol 3 mg/mL [6]

Stock Solution Storage

Lyophilized Powder
-20°C, desiccated, for up to 36

months
[7]

In Solution at -20°C Up to 3 months (aliquoted) [7]

In Solution at -80°C Up to 6 months (aliquoted) [1]

Short-term (refrigerated) 2-8°C for up to 5 days [8]

Note: It is highly recommended to aliquot stock solutions to prevent repeated freeze-thaw

cycles which can lead to degradation of the antibiotic.[1][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Azlocillin Stock
Solution in Water

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1666447?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/110/755/a7926pis.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Azlocillin
https://www.targetmol.com/compound/azlocillin%20sodium%20salt
https://www.targetmol.com/compound/azlocillin%20sodium%20salt
https://shellchemtech.com/product/azlocillin-sodium-salt/
https://shellchemtech.com/product/azlocillin-sodium-salt/
https://www.medchemexpress.com/Azlocillin-sodium-salt.html
https://clsjournal.ascls.org/content/ascls/25/4/233.full.pdf
https://www.medchemexpress.com/Azlocillin-sodium-salt.html
https://shellchemtech.com/product/azlocillin-sodium-salt/
https://www.benchchem.com/product/b1666447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the preparation of a primary stock solution of azlocillin in water. Water

is the recommended solvent for most applications.[4]

Potency Calculation: Before weighing, determine the potency of the azlocillin sodium salt

powder from the manufacturer's certificate of analysis. The amount of powder needed will be

adjusted based on its purity.

Formula: Weight (mg) = [Desired Concentration (mg/mL) x Volume (mL)] / [Potency

(µg/mg) / 1000 (µg/mg)]

Weighing: Accurately weigh the calculated amount of azlocillin sodium salt powder using an

analytical balance.

Dissolution: Add the weighed powder to a sterile container. Add a small amount of sterile

water to create a slurry, then add the remaining volume of water to reach the final desired

concentration of 10 mg/mL.

Mixing: Vortex the solution until the azlocillin is completely dissolved. The solution should be

clear to slightly hazy and colorless to faint yellow.[4]

Sterilization: Sterilize the stock solution by passing it through a sterile 0.22 µm syringe filter

into a sterile container. This step is critical for aqueous solutions to prevent contamination.[1]

Aliquoting and Storage: Dispense the sterile stock solution into smaller, sterile, cryo-safe

tubes (e.g., 1 mL aliquots). Label each aliquot clearly with the name of the antibiotic,

concentration, and date of preparation. Store the aliquots at -20°C for up to 3 months or

-80°C for up to 6 months.[1][7]

Protocol 2: Preparation of Working Solutions for Broth
Microdilution
This protocol outlines the preparation of serial dilutions of azlocillin for determining the

Minimum Inhibitory Concentration (MIC) using the broth microdilution method.[9]

Thaw Stock Solution: Thaw one aliquot of the 10 mg/mL azlocillin stock solution at room

temperature.
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Intermediate Dilutions: Prepare a series of intermediate dilutions from the stock solution in a

suitable sterile diluent, such as sterile water or the appropriate broth medium (e.g., Mueller-

Hinton Broth).[10] These dilutions will be further diluted in the microtiter plate.

Microtiter Plate Preparation: In a 96-well microtiter plate, add the appropriate volume of broth

to each well. Then, add the intermediate azlocillin dilutions to the wells to achieve the final

desired concentrations for the assay. Typically, a two-fold serial dilution is performed across

the plate.[10]

Inoculum Preparation and Addition: Prepare a standardized bacterial inoculum (e.g., to a 0.5

McFarland standard).[10] Dilute the inoculum to the final target concentration and add it to

each well of the microtiter plate.

Incubation: Incubate the plate under appropriate conditions (e.g., 35°C for 16-20 hours for

most aerobic bacteria).[9]

Protocol 3: Preparation of Azlocillin-Containing Agar
Plates for Agar Dilution
This protocol describes the preparation of agar plates with varying concentrations of azlocillin
for MIC determination by agar dilution.[8]

Prepare Molten Agar: Prepare and sterilize the appropriate agar medium (e.g., Mueller-

Hinton Agar). Cool the molten agar to 48-50°C in a water bath.[8]

Prepare Azlocillin Dilutions: Prepare a series of azlocillin dilutions in a sterile diluent at 10

times the final desired concentrations.

Addition of Azlocillin to Agar: Add 1 part of each azlocillin dilution to 9 parts of molten agar.

For example, add 2 mL of a 10x azlocillin solution to 18 mL of molten agar. Mix thoroughly

by inverting the tube several times, avoiding the formation of bubbles.

Pouring Plates: Pour the azlocillin-containing agar into sterile petri dishes to a uniform

depth. Allow the plates to solidify at room temperature on a level surface.[8]

Storage and Use: The plates can be used immediately or stored in sealed plastic bags at 2-

8°C for up to 5 days.[8]
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Caption: Workflow for preparing a sterile azlocillin stock solution.
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Caption: Overview of azlocillin solution use in AST methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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